Cas no 30165-97-0 (4-(morpholin-4-yl)-1,2,5-thiadiazol-3-ol)

• Product Name: 4-(morpholin-4-yl)-1,2,5-thiadiazol-3-ol
• CAS No: 30165-97-0
• MF: C₆H₉N₃O₂S
• MW: 187.219559431076
• MDL: MFCD01820806
• CID: 316978
• PubChem ID: 544354
• Update Time: 2025-06-18

4-(morpholin-4-yl)-1,2,5-thiadiazol-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-morpholino-1,2,5-thiadiazol-3-ol
• 3-Hydroxy-4-morpholino-1,2,5-thiazole
• 1,2,5-Thiadiazol-3(2H)-one,4-(4-morpholinyl)-
• 4-(MORPHOLIN-4-YL)-1,2,5-THIADIAZOL-3-OL
• 4-Morpholin-4-yl-[1,2,5]thiadiazol-3-ol
• 4-Morpholin-4-yl-1,2,5-thiadiazol-3-ol
• Timolol EP Impurity D
• 4-morpholin-4-yl-1,2,5-thiadiazol-3-one
• FT-0650765
• TIMOLOL MALEATE IMPURITY D [EP IMPURITY]
• AKOS005593909
• DWUZILHYAJBUBR-UHFFFAOYSA-N
• A20558
• PS-6157
• AM20090409
• 3-hydroxy-4-morpholino-1,2,5-thiadiazole
• SCHEMBL1587527
• 1,2,5-Thiadiazol-3-ol, 4-morpholino-
• 3-Morpholino-4-hydroxy-1,2,5-thiadiazole
• InChI=1/C6H9N3O2S/c10-6-5(7-12-8-6)9-1-3-11-4-2-9/h1-4H2,(H,8,10)
• Timolol USP RC D; 4-(Morpholin-4-yl)-1,2,5-thiadiazol-3-ol; 3-Hydroxy-4-morpholino-1,2,5-thiazole; 4-(4-Morpholinyl)-1,2,5-thiadiazol-3(2H)-one; 3-Morpholino-4-hydroxy-1,2,5-thiadiazole
• SMR000368186
• ChemDiv2_002256
• Oprea1_464928
• SR-01000526363
• EN300-05872
• MLS001002071
• D97515
• Q27272837
• CHEMBL1082515
• SR-01000526363-1
• 4-Morpholino-1,2,5-thiadiazol-3(2H)-one
• 3-Hydroxy-4-morpholino-1,2,5-thiazole;4-Morpholino-1,2,5-thiadiazol-3-ol
• Z56928893
• 30165-97-0
• AKOS001060909
• DTXSID10184249
• 9OQD3RT10O
• HMS1375G12
• CS-0187044
• 1,2,5-Thiadiazol-3(2H)-one, 4-(4-morpholinyl)-
• UNII-9OQD3RT10O
• Timolol maleate specified impurity D [EP]
• MFCD01820806
• DWUZILHYAJBUBR-UHFFFAOYSA-
• HMS2688N06
• 3-Hydroxy-4-(morpholin-4-yl)-1,2,5-thiadiazole
• 4-(4-Morpholinyl)-1,2,5-thiadiazol-3-ol #
• J-515840
• EU-0018774
• 4-(4-Morpholinyl)-1,2,5-thiadiazol-3-ol
• STK675866
• AG-205/13185008
• DB-068234
• 4-(morpholin-4-yl)-1,2,5-thiadiazol-3-ol

• MDL： MFCD01820806
• Inchi： 1S/C6H9N3O2S/c10-6-5(7-12-8-6)9-1-3-11-4-2-9/h1-4H2,(H,8,10)
• InChI Key： DWUZILHYAJBUBR-UHFFFAOYSA-N
• SMILES： S1NC(C(=N1)N1CCOCC1)=O

Computed Properties

• Exact Mass: 187.04200
• Monoisotopic Mass: 187.041547
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.2
• XLogP3: -0.5

Experimental Properties

• Density: 1.69
• Boiling Point: 336.6°C at 760 mmHg
• Flash Point: 157.3 °C
• Refractive Index: 1.753
• PSA: 86.72000
• LogP: 0.14530

4-(morpholin-4-yl)-1,2,5-thiadiazol-3-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C